Cas no 1599089-28-7 (Furan, 3-(chloromethyl)tetrahydro-3-[(phenylmethoxy)methyl]-)

• Product Name: Furan, 3-(chloromethyl)tetrahydro-3-[(phenylmethoxy)methyl]-
• CAS No: 1599089-28-7
• MF: C₁₃H₁₇ClO₂
• MW: 240.725883245468
• CID: 5282774
• Update Time: 2025-07-15

Furan, 3-(chloromethyl)tetrahydro-3-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(chloromethyl)tetrahydro-3-[(phenylmethoxy)methyl]-

• Inchi： 1S/C13H17ClO2/c14-9-13(6-7-15-10-13)11-16-8-12-4-2-1-3-5-12/h1-5H,6-11H2
• InChI Key： MSGLNPNCJMEHIE-UHFFFAOYSA-N
• SMILES： O1CCC(CCl)(COCC2=CC=CC=C2)C1

Additional information on Furan, 3-(chloromethyl)tetrahydro-3-[(phenylmethoxy)methyl]-

Furan, 3-(chloromethyl)tetrahydro-3-[(phenylmethoxy)methyl] (CAS No. 1599089-28-7)

The compound Furan, 3-(chloromethyl)tetrahydro-3-[(phenylmethoxy)methyl], identified by the CAS registry number 1599089-28-7, is a unique organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of tetrahydrofuran (THF), a well-known cyclic ether, with specific substituents that confer it distinct chemical properties and functionalities.

Tetrahydrofuran itself is a versatile solvent widely used in organic synthesis due to its high boiling point and ability to dissolve a wide range of organic compounds. The substitution of THF with a chloromethyl group and a (phenylmethoxy)methyl group introduces additional reactivity and selectivity, making this compound particularly useful in advanced chemical transformations and catalytic processes.

Recent studies have highlighted the potential of Furan, 3-(chloromethyl)tetrahydro-3-[(phenylmethoxy)methyl] as a key intermediate in the synthesis of complex organic molecules, including pharmaceutical agents and advanced materials. The chloromethyl group serves as an electrophilic site, enabling nucleophilic substitutions and additions, while the (phenylmethoxy)methyl group provides steric bulk and electronic effects that can modulate reactivity.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-opening reactions of THF derivatives or through directed metallation strategies. Researchers have explored the use of transition metal catalysts to enhance the efficiency and selectivity of these reactions, leading to improved yields and purity levels.

The application of Furan, 3-(chloromethyl)tetrahydro-3-[(phenylmethoxy)methyl] extends beyond traditional organic synthesis. It has been employed in polymer chemistry as a building block for constructing functional polymers with tailored properties. For instance, its ability to undergo controlled polymerization under specific conditions makes it valuable in the development of stimuli-responsive materials.

Moreover, this compound has shown promise in catalysis as a ligand or precursor for metal complexes. Its unique structure allows for the creation of chiral environments that can be exploited in asymmetric catalysis, a field that continues to grow in importance for the production of enantiomerically pure compounds.

From an environmental perspective, understanding the degradation pathways and toxicity profiles of Furan, 3-(chloromethyl)tetrahydro-3-[(phenylmethoxy)methyl] is crucial for its safe handling and disposal. Recent environmental studies have focused on its biodegradation rates under various conditions, aiming to minimize its ecological footprint while maximizing its industrial applications.

In conclusion, Furan, 3-(chloromethyl)tetrahydro-3-[(phenylmethoxy)methyl] (CAS No. 1599089-28-7) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and functional groups make it an invaluable tool in both academic research and industrial applications. As research continues to uncover new potential uses for this compound, it is poised to play an even greater role in shaping the future of chemical science.